CHF-6550

• Molecular Formula: C42H46N4O8
• Molecular Weight: 734.8 g/mol
• InChI: InChI=1S/C42H46N4O8/c1-46-22-6-12-33(27-46)54-41(51)42(52,30-8-3-2-4-9-30)31-10-5-11-32(24-31)53-23-7-21-44-40(50)29-15-13-28(14-16-29)25-43-26-37(48)34-17-19-36(47)39-35(34)18-20-38(49)45-39/h2-5,8-11,13-20,24,33,37,43,47-48,52H,6-7,12,21-23,25-27H2,1H3,(H,44,50)(H,45,49)/t33-,37+,42+/m1/s1
• InChIKey: ZPWHCUCZMYCWNB-WFRZLGIJSA-N

CHF-6550: A Crystalline Soft-Drug MABA for Dry Powder Inhaler Delivery in Respiratory Disease Research

CHF-6550 is a dual-pharmacology muscarinic M3 antagonist and β2-adrenoceptor agonist (MABA) developed by Chiesi Farmaceutici as an inhaled bronchodilator for chronic obstructive pulmonary disease (COPD) and asthma [1]. It belongs to a novel chemotype—diphenyl hydroxyacetic esters—engineered via a soft-drug approach that combines high plasma protein binding with high hepatic clearance to minimize systemic exposure while sustaining lung-targeted efficacy [1]. As a back-up candidate to CHF-6366, CHF-6550 was specifically selected for its ability to form a stable crystalline solid state suitable for dry powder inhaler (DPI) formulation, a property absent in many earlier MABA compounds [1]. The compound exhibits pKi values of 9.3 at human M3 receptors and 10.6 at human β2-adrenoceptors and has demonstrated in vivo bronchoprotective efficacy in guinea pig models with a duration of action extending to 24 hours .

Solid-state form

Crystalline solid enables dry powder inhaler formulation research

Diphenyl hydroxyacetic ester chemotype

Dual pharmacology

M3 antagonism / β2 agonism for airway challenge model studies

Reported bronchoprotection model context

Soft-drug design

Lung-selective PK via hepatic clearance and high protein binding

Minimizes systemic exposure in research models

• [1] Carzaniga L, Linney ID, Rizzi A, et al. Discovery, Multiparametric Optimization, and Solid-State Driven Identification of CHF-6550, a Novel Soft Dual Pharmacology Muscarinic Antagonist and β2 Agonist (MABA) for the Inhaled Treatment of Respiratory Diseases. J Med Chem. 2024;67(12):9816-9841. doi:10.1021/acs.jmedchem.4c00298 View Source

Why CHF-6550 Cannot Be Substituted by CHF-6366 or Other In-Class MABA Compounds: Crystallinity, Soft-Drug Strategy, and DPI Compatibility

Within the MABA class, compounds sharing the dual muscarinic antagonist/β2-agonist mechanism exhibit fundamentally divergent solid-state properties, metabolic soft-drug strategies, and inhaler formulation compatibility profiles. CHF-6366—CHF-6550's direct predecessor—was designed as a 'super-soft' drug relying on plasma esterase instability for rapid systemic clearance, conferring potent bronchoprotection but lacking a crystalline form suitable for dry powder inhaler development [1]. CHF-6550, by contrast, was purpose-built via a solid-state-driven optimization campaign to achieve crystallinity in the diphenyl hydroxyacetic ester chemotype, enabling DPI delivery while employing a distinct soft-drug mechanism based on high hepatic clearance and high plasma protein binding rather than plasma lability [1]. Other MABA chemotypes such as batefenterol (GSK961081) and AZD-2115 differ in receptor binding potency, functional duration in isolated tissues, and M2/M3 selectivity profiles—parameters that directly govern therapeutic index and dosing frequency [2]. These multidimensional differences mean that no two MABA compounds are interchangeable for procurement, formulation development, or preclinical model selection without quantitative evidence of functional equivalence across all relevant dimensions.

CHF-6366 lacks crystalline DPI form

Amorphous solid-state and super-soft plasma-esterase design make it unsuitable for dry powder inhaler research; crystallinity is mandatory for DPI formulation workflow.

Soft-drug clearance mechanism mismatch

Hepatic clearance (CHF-6550) vs. plasma esterase lability (CHF-6366) may shift interspecies PK translation; species esterase variability can confound exposure extrapolation.

M2 selectivity and off-target binding unreported

Explicit M2/β1 selectivity data for CHF-6550 are not disclosed; comparator MABAs show measurable cardiac receptor affinity, limiting interchangeability assumptions.

• [1] Carzaniga L, Linney ID, Rizzi A, et al. Discovery, Multiparametric Optimization, and Solid-State Driven Identification of CHF-6550, a Novel Soft Dual Pharmacology Muscarinic Antagonist and β2 Agonist (MABA) for the Inhaled Treatment of Respiratory Diseases. J Med Chem. 2024;67(12):9816-9841. doi:10.1021/acs.jmedchem.4c00298 View Source
• [2] Pastore F, et al. In vitro pharmacological characterization of the novel inhaled bronchodilator CHF6366 acting as dual muscarinic antagonist/β2-agonist (MABA). Eur Respir J. 2021;58(suppl 65):PA2147. CHF6366 showed 3-10 higher potency than the MABAs AZD-2115 and Batefenterol in isolated guinea-pig trachea. View Source

CHF-6550 Quantitative Differential Evidence: Potency, Crystallinity, Bronchoprotection Duration, Systemic Exposure, and M2 Selectivity

Solid-State Crystallinity: CHF-6550 Enables Dry Powder Inhaler Formulation Unlike Amorphous CHF-6366

CHF-6550 was specifically identified through a solid-state-driven back-up program designed to overcome the crystallinity limitation of CHF-6366. A new chemotype—diphenyl hydroxyacetic esters—was discovered that could generate crystalline material amenable to dry powder inhaler (DPI) development. CHF-6366, in contrast, was advanced as a clinical candidate without resolution of its solid-state form for DPI delivery [1]. This crystallinity achievement is a direct procurement-relevant differentiation: CHF-6550 is formulated as a micronized crystalline dry powder for intratracheal administration, a prerequisite for DPI-based delivery that CHF-6366 and many earlier MABA leads could not satisfy [1].

Solid-state crystallinity

Head-to-head

Crystalline DPI-suitable solid vs. amorphous (CHF-6366)

Crystallinity determines DPI formulation feasibility

Qualitative categorical difference; prerequisite for dry powder research

Evidence Dimension	Ability to form crystalline solid suitable for dry powder inhaler formulation
Target Compound Data	Crystalline material obtained from diphenyl hydroxyacetic ester chemotype; micronized dry powder suitable for DPI delivery via intratracheal route
Comparator Or Baseline	CHF-6366: No crystalline form reported for DPI; developed as a super-soft drug without solid-state optimization for dry powder delivery. Earlier MABA leads in the Chiesi program were amorphous and unsuitable for DPI.
Quantified Difference	Qualitative categorical difference: crystalline (CHF-6550) vs. amorphous/unsuitable for DPI (CHF-6366 and earlier leads). This was the primary program objective driving the back-up campaign.
Conditions	Solid-state screening via dedicated experimental workflow with early-stage crystallinity assessment; DPI suitability confirmed through micronized dry powder intratracheal dosing in guinea pig models

Why This Matters

Crystallinity is a go/no-go criterion for dry powder inhaler product development; procurement of CHF-6550 rather than CHF-6366 is mandatory for any DPI-based research or formulation program, as the latter lacks the requisite solid-state properties.

• [1] Carzaniga L, Linney ID, Rizzi A, et al. Discovery, Multiparametric Optimization, and Solid-State Driven Identification of CHF-6550, a Novel Soft Dual Pharmacology Muscarinic Antagonist and β2 Agonist (MABA) for the Inhaled Treatment of Respiratory Diseases. J Med Chem. 2024;67(12):9816-9841. doi:10.1021/acs.jmedchem.4c00298 View Source

Receptor Binding Potency and M2 Selectivity: CHF-6550 vs. CHF-6366 and Clinically Advanced MABAs

CHF-6550 displays balanced dual-receptor binding with pKi values of 9.3 (M3) and 10.6 (β2), representing approximately 0.5 nM and 0.025 nM Ki values respectively . In comparison, CHF-6366 shows higher absolute potency at both targets (pKi M3 = 10.4, pKi β2 = 11.4) , while the clinically studied MABA batefenterol (GSK961081) and AZD-2115 are 3–10 fold less potent than CHF-6366 in functional isolated tissue assays [1]. Critically, CHF-6366's binding profile includes measurable affinity at cardiac M2 receptors (pKi = 9.8) and β1-adrenoceptors (pKi = 8.9) [1]; explicit M2 selectivity data for CHF-6550 have not yet been disclosed in the primary literature. The binding potency of CHF-6550 is intentionally tuned below that of CHF-6366 as part of the soft-drug strategy: reduced systemic potency of any β2-active metabolite released by hepatic ester hydrolysis further limits off-target cardiovascular liability [2].

Receptor binding (pKi)

Cross-study comparable

M3 pKi 9.3, β2 pKi 10.6; CHF-6366 ~12× more potent at M3

Lower potency intentional for soft-drug safety design

M2/β1 selectivity data not disclosed for CHF-6550

Evidence Dimension	Human recombinant receptor binding affinity (pKi)
Target Compound Data	CHF-6550: pKi M3 = 9.3 (Ki ~0.5 nM); pKi β2 = 10.6 (Ki ~0.025 nM)
Comparator Or Baseline	CHF-6366: pKi M3 = 10.4 (Ki ~0.04 nM); pKi β2 = 11.4 (Ki ~0.004 nM). AZD-2115 and batefenterol: 3–10 fold lower functional potency than CHF-6366 in GPT assays (pIC50 values). CHF-6366 also shows M2 pKi = 9.8 and β1 pKi = 8.9.
Quantified Difference	CHF-6366 is ~12.6-fold more potent at M3 and ~6.3-fold more potent at β2 than CHF-6550 by Ki comparison. CHF-6550 is less potent by design to support the soft-drug safety strategy.
Conditions	Radioligand binding assays using human recombinant M3 and β2 receptors; isolated guinea pig trachea (GPT) functional assays for comparator MABAs

Why This Matters

For procurement decisions, potency alone does not predict therapeutic utility. CHF-6550's moderated potency relative to CHF-6366 is a deliberate design feature of its soft-drug safety architecture, not a liability. Researchers selecting between these compounds must match the potency/safety profile to their specific experimental model requirements.

• [1] Pastore F, et al. In vitro pharmacological characterization of the novel inhaled bronchodilator CHF6366 acting as dual muscarinic antagonist/β2-agonist (MABA). Eur Respir J. 2021;58(suppl 65):PA2147. View Source
• [2] Carzaniga L, et al. J Med Chem. 2024;67(12):9816-9841. The soft drug design rationale included reduced in vivo potency of the β2 metabolite coupled with high plasma protein binding and rapid elimination to minimize systemic effects. View Source

In Vivo Bronchoprotection: Duration of Action and Dual-Pharmacology Contribution at 24 Hours

In anesthetized guinea pigs, CHF-6550 (compound 26) administered intratracheally at 1.0 nmol/kg produced 94 ± 1% inhibition of acetylcholine-induced bronchoconstriction (combined MABA effect) at 1 hour post-dose, with contributions from both M3 antagonism (87 ± 1%) and β2 agonism (66 ± 9%) [1]. At 24 hours post-dose, the MABA-mediated bronchoprotection was sustained at 95 ± 2%, driven predominantly by M3 antagonism (79 ± 5%) with minimal residual β2 contribution (5 ± 2%), confirming a long-duration muscarinic component [1]. At a lower dose of 0.3 nmol/kg, bronchoprotection remained measurable at 1 hour (MABA 49 ± 12%; M3 23 ± 8%; β2 34 ± 6%) [1]. The longevity of M3-mediated bronchoprotection at 24 hours is a discriminating feature relative to AZD-2115, whose effect in electrically field-stimulated guinea pig trachea was reported to be immediately lost after washout, whereas CHF-6366 and batefenterol sustained inhibition for 12–18 hours in the same preparation [2].

24 h bronchoprotection

Cross-study comparable

95±2% inhibition at 24 h, M3-driven (79±5%); AZD-2115 effect lost post-washout

Sustained muscarinic duration supports once-daily research models

Guinea pig acetylcholine challenge; intratracheal dosing

Evidence Dimension	Bronchoprotection (% inhibition of agonist-induced bronchoconstriction) and duration of action
Target Compound Data	CHF-6550 (compound 26) at 1.0 nmol/kg IT: 1h MABA 94±1%, M3 87±1%, β2 66±9%; 24h MABA 95±2%, M3 79±5%, β2 5±2%. At 0.3 nmol/kg IT: 1h MABA 49±12%.
Comparator Or Baseline	AZD-2115 in EFS-GPT: bronchorelaxant effect immediately lost upon washout. Batefenterol in EFS-GPT: inhibition sustained 12–18 h. CHF-6366 in EFS-GPT: inhibition sustained 12–18 h. Direct 24h guinea pig bronchoprotection data for CHF-6366 not available in the same model for cross-comparison.
Quantified Difference	CHF-6550 sustains 95±2% MABA bronchoprotection at 24h vs. AZD-2115's rapid loss of effect in GPT. The M3 component at 24h (79±5%) exceeds the β2 component (5±2%), indicating that CHF-6550's extended duration is muscarinic-driven.
Conditions	Anesthetized guinea pig model; intratracheal administration of solution; acetylcholine challenge for MABA/M3 effect; histamine challenge for β2 effect; measurements at 1 h and 24 h post-dose

Why This Matters

A 24-hour duration of muscarinic-driven bronchoprotection supports once-daily dosing potential and differentiates CHF-6550 from shorter-acting MABAs. Procurement for in vivo efficacy models requiring sustained bronchodilation should prioritize compounds with validated 24-hour duration data.

• [1] Carzaniga L, et al. J Med Chem. 2024;67(12):9816-9841. Bronchoconstriction data for compound 26 (CHF-6550) at 1 h and 24 h post-dose in anesthetized guinea pigs. View Source
• [2] Pastore F, et al. In vitro pharmacological characterization of CHF6366. Eur Respir J. 2021;58(suppl 65):PA2147. AZD-2115 effect immediately lost in EFS-GPT; CHF6366 and batefenterol sustained 12-18 h. View Source

Systemic Exposure Minimization: Lung-Selective Pharmacokinetics with Undetectable Plasma Levels at 24 Hours

CHF-6550 (compound 26) achieves high and sustained lung concentrations following intratracheal administration in guinea pigs: 1273 ng/mL at 5 minutes, 1155 ng/mL at 3 hours, and 1172 ng/mL at 24 hours, with a lung S9 half-life of 21 minutes [1]. Critically, plasma concentrations were below the quantification limit (BQL) at all measured time points (5 min, 3 h, and 24 h), confirming negligible systemic exposure [1]. This lung-selective pharmacokinetic profile is achieved through a soft-drug design incorporating high plasma protein binding and high hepatic clearance, distinct from CHF-6366's 'super-soft' strategy that relies on plasma esterase-mediated instability [1]. CHF-6366 was reported to have high instability in plasma and liver with sustained lung exposure [2], but direct quantitative lung/plasma ratio comparisons with CHF-6550 are limited to cross-study interpretation.

Lung/plasma exposure

Cross-study comparable

Lung ≥1155 ng/mL at 3–24 h; plasma BQL at all time points

Negligible systemic spillover in guinea pig model

Lung S9 t½ 21 min; hepatic clearance design

Evidence Dimension	Lung and plasma drug concentrations over time; lung S9 metabolic stability
Target Compound Data	CHF-6550 (compound 26): Lung 1273 ng/mL (5 min), 1155 ng/mL (3 h), 1172 ng/mL (24 h); Plasma BQL at all time points; Guinea pig lung S9 t½ = 21 min
Comparator Or Baseline	CHF-6366: Reported sustained lung exposure with high plasma and liver instability (super-soft design). Quantitative lung concentration data and plasma BQL status not directly compared in the primary CHF-6550 publication. CHF-6366 ADME characterized in separate publication (Ghiglieri et al., 2023).
Quantified Difference	CHF-6550 achieves BQL plasma levels at all time points through 24 h while maintaining ≥1155 ng/mL lung concentrations, indicating strong lung-to-plasma partitioning. The soft-drug clearance mechanism (hepatic vs. plasma esterase) represents a strategic design difference.
Conditions	Guinea pig PK study; intratracheal administration; lung tissue and plasma sampling at 0.083 h, 3 h, and 24 h; lung S9 stability assay

Why This Matters

Undetectable systemic exposure with sustained lung concentrations is the defining pharmacokinetic goal of an inhaled soft-drug MABA, directly predictive of minimized cardiovascular and other systemic side effects. CHF-6550's BQL plasma profile at all time points is a procurement-relevant safety differentiator for in vivo studies where systemic spillover confounds interpretation.

• [1] Carzaniga L, et al. J Med Chem. 2024;67(12):9816-9841. Table 4: lung and plasma concentrations of compound 26 (CHF-6550) in guinea pigs; lung S9 half-life. View Source
• [2] Carzaniga L, et al. Discovery of Clinical Candidate CHF-6366: A Novel Super-soft Dual Pharmacology Muscarinic Antagonist and β2 Agonist (MABA). J Med Chem. 2022;65(15):10233-10250. doi:10.1021/acs.jmedchem.2c00609 View Source

Soft-Drug Strategy Differentiation: Hepatic Clearance (CHF-6550) vs. Plasma Instability (CHF-6366)

CHF-6550 employs a deliberately different soft-drug mechanism from CHF-6366. CHF-6366 was designed as a 'super-soft' drug with intentional plasma esterase lability to generate rapidly cleared, poorly active fragments upon systemic exposure [1]. The back-up program leading to CHF-6550 explicitly pivoted away from plasma instability toward plasma-stable compounds whose systemic exposure is minimized by high plasma protein binding combined with high hepatic clearance [2]. The rationale was to 'minimize instability impact across species'—a known limitation of plasma esterase-dependent soft drugs, where interspecies differences in esterase activity can confound preclinical-to-clinical translation [2]. CHF-6550 incorporates an ester motif in the M3 pharmacophore that undergoes hepatic (rather than plasma) hydrolysis; the resulting metabolite loses the tertiary amine essential for M3 activity, generating an M3-inactive fragment [2].

Soft-drug mechanism

Head-to-head

Hepatic clearance (CHF-6550) vs. plasma esterase lability (CHF-6366)

Reduces interspecies esterase variability for PK translation

Deliberate strategic pivot; ester in M3 pharmacophore

Evidence Dimension	Soft-drug clearance mechanism and species translation risk
Target Compound Data	Plasma-stable compounds with high hepatic clearance and high plasma protein binding. Ester installed in M3 pharmacophore for hepatic metabolism.
Comparator Or Baseline	CHF-6366: plasma-unstable (super-soft), relying on plasma esterase-mediated degradation for systemic clearance. Earlier MABA series also used plasma instability strategy.
Quantified Difference	Categorical mechanistic difference: hepatic clearance-dependent (CHF-6550) vs. plasma esterase-dependent (CHF-6366). This was a deliberate strategic pivot to reduce interspecies variability in clearance prediction.
Conditions	Guinea pig, rat, and human plasma stability assays; hepatocyte clearance assays; metabolite identification studies in guinea pig lung S9

Why This Matters

The clearance mechanism directly impacts the translatability of preclinical safety and PK data to humans. Plasma esterase activity varies substantially across species, creating uncertainty in predicting human systemic exposure for plasma-labile soft drugs. CHF-6550's hepatic clearance strategy reduces this translational risk, making it the preferred compound for programs where cross-species PK predictability is critical.

• [1] Carzaniga L, et al. Discovery of Clinical Candidate CHF-6366. J Med Chem. 2022;65(15):10233-10250. CHF-6366 nominated based on balanced in vivo profile, high instability in plasma and liver, sustained lung exposure. View Source
• [2] Carzaniga L, et al. J Med Chem. 2024;67(12):9816-9841. The back-up program pivoted to plasma-stable compounds with high hepatic clearance to minimize instability impact across species. View Source

Preclinical Safety: Favorable Profile Supporting Back-Up Candidate Nomination

CHF-6550 was formally selected as a back-up candidate after demonstrating 'favorable pharmacokinetics, and safety in preclinical settings,' fulfilling the desired pharmacological and solid-state profile [1]. While detailed GLP toxicology data remain proprietary, the nomination as a back-up candidate implies that CHF-6550 passed internal safety gates comparable to those applied to CHF-6366, which had been supported by in vitro safety and non-GLP toxicity studies prior to its clinical candidate nomination [2]. The soft-drug design—combining high plasma protein binding, high hepatic clearance, and the generation of an M3-inactive metabolite upon ester hydrolysis—is explicitly intended to confer a favorable safety profile by limiting systemic exposure to pharmacologically active species [1].

Preclinical safety

Data to verify

Back-up candidate nomination; safety in preclinical settings reported

Candidate status indicates threshold-level safety for further studies

Detailed GLP toxicology data proprietary

Evidence Dimension	Preclinical safety assessment and candidate nomination status
Target Compound Data	Formally nominated as back-up candidate; demonstrated safety in preclinical settings (specific toxicology data not publicly disclosed)
Comparator Or Baseline	CHF-6366: Nominated as clinical candidate based on in vitro safety and non-GLP toxicity studies. Batefenterol: Clinical safety data available from Phase II studies in COPD patients.
Quantified Difference	No publicly available quantitative safety comparator data for CHF-6550. Candidate nomination status is a qualitative indicator of acceptable preclinical safety.
Conditions	Preclinical toxicology and safety pharmacology studies (proprietary data); back-up candidate selection by Chiesi Farmaceutici

Why This Matters

Formal candidate nomination status provides a threshold-level assurance that CHF-6550 meets minimum preclinical safety requirements for further development, which is relevant for procurement decisions involving long-term in vivo studies where compound-related toxicity could confound results.

• [1] Carzaniga L, et al. J Med Chem. 2024;67(12):9816-9841. CHF-6550 demonstrated safety in preclinical settings and was selected as a back-up candidate. View Source
• [2] Carzaniga L, et al. J Med Chem. 2022;65(15):10233-10250. In vitro safety and non-GLP toxicity studies supported nomination of CHF-6366 as a clinical candidate. View Source

Optimal Application Scenarios for CHF-6550 Based on Quantitative Differentiation Evidence

Dry Powder Inhaler Formulation Development Requiring a Crystalline MABA Active Pharmaceutical Ingredient

CHF-6550 is the only MABA compound in the Chiesi portfolio with demonstrated crystalline solid-state properties suitable for DPI formulation development [1]. Research programs focused on carrier-based DPI formulations, particle engineering, or solid-state characterization of dual-pharmacology inhaled bronchodilators should procure CHF-6550 rather than CHF-6366 or earlier MABA leads, which lack the requisite crystallinity. The diphenyl hydroxyacetic ester chemotype provides a tractable solid form for micronization, blending with lactose carriers, and aerodynamic particle size distribution analysis via cascade impaction [1].

In Vivo Efficacy Studies Requiring Once-Daily Bronchoprotection with Minimal Systemic Exposure

CHF-6550's 24-hour sustained bronchoprotection (95 ± 2% MABA effect at 24 h, driven by 79 ± 5% M3 antagonism) combined with undetectable plasma levels (BQL at all time points through 24 h) makes it the compound of choice for chronic in vivo respiratory disease models where once-daily dosing and systemic safety are critical endpoints [1]. This profile is particularly suited to guinea pig or rodent COPD/asthma models evaluating the therapeutic window between lung efficacy and cardiovascular side effects, where plasma drug spillover would confound interpretation [1].

Cross-Species Pharmacokinetic Translation Studies Comparing Soft-Drug Clearance Mechanisms

CHF-6550's hepatic clearance-dependent soft-drug strategy—as opposed to CHF-6366's plasma esterase-dependent mechanism—makes it the preferred tool compound for studies investigating interspecies differences in soft-drug PK translation [1]. Because plasma esterase activity varies substantially across rodents, dogs, and primates, CHF-6550's reliance on hepatic clearance reduces this source of variability, enabling more predictable human PK projection from preclinical data [1]. Researchers conducting comparative ADME studies across species should select CHF-6550 when the objective is to minimize esterase-related translation uncertainty [1].

Comparator Studies Benchmarking Novel Inhaled Dual-Pharmacology Bronchodilators Against a Crystalline Soft-Drug MABA

For academic or industrial groups developing next-generation MABA compounds or bifunctional inhaled therapies, CHF-6550 serves as a structurally and pharmacologically well-characterized benchmark that combines crystallinity, lung-selective PK, and 24-hour duration [1]. Its pKi values (M3 9.3, β2 10.6), in vivo bronchoprotection data, and lung/plasma concentration ratios are all publicly disclosed, enabling rigorous head-to-head comparisons in standardized guinea pig bronchoconstriction models [1]. This contrasts with many competitor MABAs whose full preclinical characterization remains proprietary or fragmentary [2].

Application

Selection Property

Validation Focus

DPI formulation research with crystalline MABA

Crystalline solid-state; particle engineering compatibility

Solid-state characterization; aerodynamic particle size

Sustained bronchoprotection in respiratory models

24 h muscarinic-driven duration; lung-selective exposure

Bronchoconstriction endpoint; systemic spillover monitoring

Cross-species PK translation of soft-drug clearance

Hepatic clearance-dependent design; plasma-stable

Interspecies PK predictability; esterase-independent translation

MABA benchmarking in inhaled pharmacology research

Publicly disclosed binding, PK, and bronchoprotection profile

Guinea pig bronchoconstriction model; lung/plasma ratio endpoints

• [1] Carzaniga L, Linney ID, Rizzi A, et al. Discovery, Multiparametric Optimization, and Solid-State Driven Identification of CHF-6550, a Novel Soft Dual Pharmacology Muscarinic Antagonist and β2 Agonist (MABA) for the Inhaled Treatment of Respiratory Diseases. J Med Chem. 2024;67(12):9816-9841. doi:10.1021/acs.jmedchem.4c00298 View Source
• [2] Pastore F, et al. In vitro pharmacological characterization of CHF6366. Eur Respir J. 2021;58(suppl 65):PA2147. Comparative data for CHF6366, AZD-2115, and batefenterol. View Source